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Compound of Interest

Compound Name: 4-Butyl-2-methylaniline

Cat. No.: B126901

Technical Support Center: 4-Butyl-2-
methylaniline

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 4-Butyl-2-methylaniline
in a laboratory setting.

Frequently Asked Questions (FAQSs)

Q1: What is 4-Butyl-2-methylaniline and what is it used for in research?

Al: 4-Butyl-2-methylaniline, with the CAS number 72072-16-3, is a chemical compound used
in the preparation of various substituted acetamides.[1][2] These acetamides are investigated
as antagonists of MDR (multidrug resistance) proteins, which are relevant in the treatment of
drug-resistant cancers.[1][2] It also acts as a selective inhibitor of mitochondrial Complex I,
which can induce the disassembly of this complex and inhibit the growth of certain cancer cells,
such as triple-negative breast cancer xenografts in mice.[1][2]

Q2: What are the primary hazards associated with 4-Butyl-2-methylaniline?

A2: While specific toxicity data for 4-Butyl-2-methylaniline is limited, related aromatic amines
are known to be toxic if swallowed, in contact with skin, or if inhaled.[3] It may cause skin and
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eye irritation.[3] It is crucial to handle this chemical with appropriate personal protective
equipment in a well-ventilated area.

Q3: How should | properly store 4-Butyl-2-methylaniline in the lab?

A3: Store 4-Butyl-2-methylaniline in a tightly closed container in a dry, cool, and well-
ventilated place.[4] It should be stored away from incompatible materials and foodstuff
containers.[4] Some sources recommend refrigeration for storage.[2]

Q4: What should | do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately take off contaminated clothing and wash the affected
area with soap and plenty of water.[4] For eye contact, rinse with pure water for at least 15
minutes.[4] In both instances, it is important to consult a doctor.[4]

Q5: How should | dispose of waste 4-Butyl-2-methylaniline?

A5: Disposal should be carried out by a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[4] Do not contaminate water, foodstuffs, or
discharge into sewer systems.[4] Contaminated packaging should be triple-rinsed and can then
be offered for recycling or disposed of in a sanitary landfill after being punctured to prevent
reuse.[4]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Unexpected reaction color or

precipitate

Contamination of the reaction
vessel or starting materials.
Reaction with incompatible

materials.

Ensure all glassware is
scrupulously clean and dry.
Review the list of incompatible
materials (e.g., strong oxidizing
agents, strong acids) and

ensure they are not present.[5]

Low product yield in synthesis

Impure starting material.
Suboptimal reaction conditions
(temperature, pressure,

solvent).

Verify the purity of 4-Butyl-2-
methylaniline. Optimize
reaction parameters based on
literature protocols for similar

aromatic amines.

Material has darkened in color

during storage

Exposure to air or light, leading

to oxidation.

Store the chemical in a tightly
sealed, opaque container, and
consider purging the container
with an inert gas like nitrogen

or argon before sealing.

Difficulty in dissolving the

compound

Use of an inappropriate

solvent.

4-Butyl-2-methylaniline is
slightly soluble in chloroform
and ethyl acetate.[2][4]
Consider these solvents or
consult literature for other
suitable options depending on

the experimental requirements.

Quantitative Data
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Property Value Source
CAS Number 72072-16-3 [1114]
Molecular Formula C11H17N [1][6]
Molecular Weight 163.26 g/mol [1][6]
Density 0.939 g/cm? [21[4]
Boiling Point 264.3 £ 9.0 °C (Predicted) [2]

Slightly soluble in Chloroform

Solubilit
Y and Ethyl Acetate

[2]4]

Cool, dry place; Refrigerator
Storage Temperature
recommended

[2]14]

Experimental Protocols

Protocol: Synthesis of a Substituted Acylamide using 4-Butyl-2-methylaniline

This protocol is a representative example for the synthesis of an acylamide, a class of

compounds investigated for activity against multidrug-resistant cancers.

Materials:
» 4-Butyl-2-methylaniline

e Anhydrous dichloromethane (DCM)

e Anhydrous triethylamine (TEA) or other suitable non-nucleophilic base

» Acetyl chloride (or other desired acyl chloride)
e Anhydrous sodium sulfate or magnesium sulfate

e Argon or Nitrogen gas supply

» Standard laboratory glassware (round-bottom flask, dropping funnel, etc.)
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» Magnetic stirrer and stir bar
* Ice bath
Procedure:

o Reaction Setup: Assemble a dry, two-necked round-bottom flask equipped with a magnetic
stir bar and a dropping funnel under an inert atmosphere (argon or nitrogen).

o Reagent Preparation: Dissolve 1 equivalent of 4-Butyl-2-methylaniline and 1.2 equivalents
of triethylamine in anhydrous DCM in the flask. Cool the solution to 0 °C in an ice bath.

o Acylation: Dissolve 1.1 equivalents of acetyl chloride in anhydrous DCM and add it to the
dropping funnel. Add the acetyl chloride solution dropwise to the stirred solution of the aniline
and base over 15-30 minutes, maintaining the temperature at 0 °C.

o Reaction Monitoring: After the addition is complete, allow the reaction to warm to room
temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

o Workup: Once the reaction is complete, quench the reaction by adding saturated aqueous
sodium bicarbonate solution. Separate the organic layer. Wash the organic layer sequentially
with water and brine.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate the solvent in vacuo to obtain the crude product.

« Purification: Purify the crude product by column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure
acylamide.

Visualizations

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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